molecular formula C18H17N3 B8471602 5,6-Diphenyl-2-(ethylamino)pyrazine

5,6-Diphenyl-2-(ethylamino)pyrazine

Cat. No.: B8471602
M. Wt: 275.3 g/mol
InChI Key: LEGLWLQTSAWTMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Diphenyl-2-(ethylamino)pyrazine is a useful research compound. Its molecular formula is C18H17N3 and its molecular weight is 275.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H17N3

Molecular Weight

275.3 g/mol

IUPAC Name

N-ethyl-5,6-diphenylpyrazin-2-amine

InChI

InChI=1S/C18H17N3/c1-2-19-16-13-20-17(14-9-5-3-6-10-14)18(21-16)15-11-7-4-8-12-15/h3-13H,2H2,1H3,(H,19,21)

InChI Key

LEGLWLQTSAWTMN-UHFFFAOYSA-N

Canonical SMILES

CCNC1=CN=C(C(=N1)C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.00 g of 2-chloro-5,6-diphenylpyrazine was added to 18.7 ml of 2M ethylamine in methanol and the mixture was reacted in a sealed tube at 80° C. for 16 hours. After cooling, 12 ml of a 2M ethylaminemethanol solution was further added, followed by continuous stirring in the sealed tube at 90° C. for 17.5 hours and further stirring at room temperature for 46 hours. After the solvent was evaporated under reduced pressure, the residue was purified by silica gel column chromatography to obtain 531 mg of the desired compound as a pale yellow crystal having a melting point of 121 to 123° C.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
18.7 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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